Cas no 2361634-16-2 (Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane;dihydrochloride)

• Product Name: Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane;dihydrochloride
• CAS No: 2361634-16-2
• MF: C₅H₁₄Cl₂N₂OS
• MW: 221.148458003998
• CID: 4786956
• Update Time: 2025-05-19

Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane;dihydrochloride

• Inchi： 1S/C5H12N2OS.2ClH/c1-9(6,8)4-5-2-7-3-5;;/h5-7H,2-4H2,1H3;2*1H
• InChI Key： IDGTZCNSCUZILF-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(CC1CNC1)(=N)=O

Computed Properties

• Exact Mass: 220.0203896 g/mol
• Monoisotopic Mass: 220.0203896 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3
• Molecular Weight: 221.15

Additional information on Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane;dihydrochloride

Introduction to Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane; Dihydrochloride (CAS No. 2361634-16-2)

Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane; dihydrochloride, identified by its CAS number 2361634-16-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in various therapeutic applications.

The molecular structure of Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane; dihydrochloride incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of an azetidine ring, a methyl imino group, and an oxo-lambda6-sulfane moiety suggests a complex interplay of electronic and steric effects that may influence its interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. The azetidine scaffold, in particular, has been extensively studied due to its structural similarity to natural products and its ability to form stable complexes with biological macromolecules. Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane; dihydrochloride represents an advanced derivative of this scaffold, which may offer improved pharmacological properties compared to its parent structures.

One of the most compelling aspects of this compound is its potential as a tool for studying enzyme mechanisms and substrate recognition. The unique combination of functional groups in Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane; dihydrochloride allows it to mimic the transition states of various biochemical reactions, making it a useful probe for understanding catalytic processes at the molecular level. This has implications for the development of new inhibitors and activators targeting specific enzymatic pathways.

Recent studies have begun to explore the pharmacological potential of related compounds, particularly in the context of inflammation and pain management. The sulfane moiety in Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane; dihydrochloride has been shown to exhibit anti-inflammatory properties by modulating the activity of key signaling pathways. Furthermore, the compound's ability to interact with proteases and other enzymes involved in pain perception suggests its utility in developing novel analgesics.

The synthesis of Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane; dihydrochloride presents several challenges due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to access such intricate molecules with high precision. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has been particularly valuable in constructing the desired framework while maintaining stereochemical integrity.

In conclusion, Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane; dihydrochloride (CAS No. 2361634-16-2) is a promising compound with significant potential in both academic research and pharmaceutical development. Its unique structural features and biological activities make it a valuable tool for studying enzyme mechanisms, inflammation, and pain management. As research continues to uncover new applications for this class of molecules, Azetidin-3-ylmethyl-imino-methyl-oxo-lambda6-sulfane; dihydrochloride is likely to play a crucial role in shaping the future of chemical biology and drug discovery.